Cas no 1685249-87-9 (Phenylmethyl (βR)-2,4,5-trifluoro-β-[[(1R)-1-phenylethyl]amino]benzenebutanoate)

• Product Name: Phenylmethyl (βR)-2,4,5-trifluoro-β-[[(1R)-1-phenylethyl]amino]benzenebutanoate
• CAS No: 1685249-87-9
• MF: C₂₅H₂₄F₃NO₂
• MW: 427.458777427673
• CID: 5688321
• Update Time: 2024-02-03

Phenylmethyl (βR)-2,4,5-trifluoro-β-[[(1R)-1-phenylethyl]amino]benzenebutanoate Chemical and Physical Properties

Names and Identifiers

• Phenylmethyl (βR)-2,4,5-trifluoro-β-[[(1R)-1-phenylethyl]amino]benzenebutanoate

• Inchi： 1S/C25H24F3NO2/c1-17(19-10-6-3-7-11-19)29-21(12-20-13-23(27)24(28)15-22(20)26)14-25(30)31-16-18-8-4-2-5-9-18/h2-11,13,15,17,21,29H,12,14,16H2,1H3/t17-,21-/m1/s1
• InChI Key： LXMZDVPKMGYYLD-DYESRHJHSA-N
• SMILES： C1(C[C@@H](N[C@@H](C2=CC=CC=C2)C)CC(OCC2=CC=CC=C2)=O)=CC(F)=C(F)C=C1F

Experimental Properties

• Density: 1.213±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 521.3±50.0 °C(Predicted)
• pka: 7.43±0.38(Predicted)